Cas no 1807009-58-0 (2-Bromo-4-fluoromethyl-3-nitropyridine)

2-Bromo-4-fluoromethyl-3-nitropyridine structure
1807009-58-0 structure
Product Name:2-Bromo-4-fluoromethyl-3-nitropyridine
CAS No:1807009-58-0
MF:C6H4BrFN2O2
MW:235.010563850403
CID:4927984
Update Time:2023-08-22

2-Bromo-4-fluoromethyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-fluoromethyl-3-nitropyridine
    • Inchi: 1S/C6H4BrFN2O2/c7-6-5(10(11)12)4(3-8)1-2-9-6/h1-2H,3H2
    • InChI Key: QYUURWDHOIVUSN-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(CF)C=CN=1)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 175
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.7

2-Bromo-4-fluoromethyl-3-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022006512-250mg
2-Bromo-4-fluoromethyl-3-nitropyridine
1807009-58-0 97%
250mg
$714.00 2022-03-31
Alichem
A022006512-500mg
2-Bromo-4-fluoromethyl-3-nitropyridine
1807009-58-0 97%
500mg
$1,078.00 2022-03-31
Alichem
A022006512-1g
2-Bromo-4-fluoromethyl-3-nitropyridine
1807009-58-0 97%
1g
$1,797.60 2022-03-31
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